Cas no 18969-60-3 ((4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester)
18969-60-3 structure
Product Name:(4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester
CAS No:18969-60-3
MF:C25H24N2O6
MW:448.467866897583
CID:51188
PubChem ID:21569045
Update Time:2025-04-18
(4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester Chemical and Physical Properties
Names and Identifiers
-
- (4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester
- 1-[(4-Carboxyphenyl)methyl]-2-methyl-1,2-hydrazinedicarboxylic acid bis(phenylmethyl) ester
- (P-CARBOXYBENZYL)METHYL-BICARBAMIC ACID DIBENZYL ESTER
- 4-(2-{1,2-Bis[(benzyloxy)carbonyl]hydrazino}ethyl)benzoic acid
- 2-Methyl-N-ethyl-N-(2-cyanoethyl)-4-aminobenzaldehyde
- 3-(ethyl(4-formyl-3-methylphenyl)amino)propanenitrile
- 3-[ethyl(4-formyl-3-methylphenyl)amino]propiononitrile
- 4-[(2-methyl-1,2-dicarbobenzoxy-hydrazino)-methyl]-benzoic acid
- 4-< (2-Cyanoethyl)ethylamino> -o-tolualdehyde
- 4-< (2-Methyl-1,2-dicarbobenzoxy-hydrazino)-methyl> -benzoesaeure
- 528315_ALDRICH
- AC1L26ST
- AC1Q2ZLO
- AC1Q6PZZ
- CTK4B1569
- T0515-3093
- SCHEMBL11872301
- 4-[[[methyl(phenylmethoxycarbonyl)amino]-phenylmethoxycarbonylamino]methyl]benzoic acid
- 18969-60-3
- AKOS015967624
- SQVPOIYOTJPEAF-UHFFFAOYSA-N
- 4-((1,2-bis(benzyloxycarbonyl)-2-methylhydrazinyl)methyl)benzoic acid
-
- Inchi: 1S/C25H24N2O6/c1-26(24(30)32-17-20-8-4-2-5-9-20)27(16-19-12-14-22(15-13-19)23(28)29)25(31)33-18-21-10-6-3-7-11-21/h2-15H,16-18H2,1H3,(H,28,29)
- InChI Key: SQVPOIYOTJPEAF-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(CC1C=CC(C(=O)O)=CC=1)N(C(=O)OCC1C=CC=CC=1)C)=O
Computed Properties
- Exact Mass: 448.16352
- Monoisotopic Mass: 448.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 96.4Ų
Experimental Properties
- Density: 1.304
- PSA: 105.17
(4-Carboxybenzyl)methylbicarbamic acid dibenzyl ester Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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